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For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Nitro-o-phenylenediamine (4-NOPD), with the CAS number 99-56-9, is an aromatic amine
of significant interest in various scientific and industrial fields. It is characterized by a
phenylenediamine core substituted with a nitro group. This compound serves as a crucial
intermediate in the synthesis of azo dyes and pigments, and finds applications in the cosmetics
industry as a hair dye constituent.[1][2] In the realm of biomedical research, 4-Nitro-o-
phenylenediamine is recognized as a direct-acting mutagen, making it a subject of
toxicological studies and a tool for investigating mechanisms of mutagenesis. Its ability to act
as a derivatizing agent for carbonyl compounds also renders it useful in analytical chemistry.[1]
This technical guide provides an in-depth overview of the physicochemical properties,
synthesis and purification protocols, toxicological profile, and analytical applications of 4-Nitro-
o-phenylenediamine.

Physicochemical Properties

4-Nitro-o-phenylenediamine typically appears as a dark red to orange or reddish-brown
crystalline powder or needles.[1][3] It is sparingly soluble in water but demonstrates solubility in
organic solvents such as ethanol and acetone, as well as in acidic solutions.[4][5]

Table 1: Physicochemical Properties of 4-Nitro-o-phenylenediamine
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Property Value Source(s)
Molecular Formula CeH7N30:2 [3]
Molecular Weight 153.14 g/mol [3]
Melting Point 199-201 °C [6]
Boiling Point 276.04 °C (estimate) [6]
Density 1.3682 g/cm3 (estimate) [6]
Vapor Pressure 0.000109 mmHg [7]
Water Solubility 1.2 g/L (at 20 °C) [6]

LogP (Octanol-Water Partition
o 0.88 [7]
Coefficient)

Experimental Protocols
Synthesis of 4-Nitro-o-phenylenediamine

A common and reliable method for the synthesis of 4-Nitro-o-phenylenediamine involves the
partial reduction of 2,4-dinitroaniline. The following protocol is adapted from Organic
Syntheses.[8]

Materials:

e 2,4-dinitroaniline

e Ammonium sulfide solution
e Ethanol

e Hydrogen sulfide gas

e Hydrochloric acid

e Ammonia solution
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» Norit (activated carbon)
Procedure:

 In a 5-liter three-necked flask equipped with a mechanical stirrer and a gas inlet tube,
suspend 2,4-dinitroaniline in a solution of ammonium sulfide in ethanol.

o Heat the mixture to 45°C.

o While maintaining the temperature between 45°C and 55°C, pass a stream of hydrogen
sulfide gas through the stirred reaction mixture. The yellow suspension will gradually
dissolve, forming an intensely red-colored solution.

e The reaction is complete when all the yellow patrticles of 2,4-dinitroaniline have disappeared,
which typically takes 30-60 minutes.

o Allow the reaction mixture to stand in an ice bath for 16-18 hours to facilitate the
crystallization of the product as small, deep red crystals.

« Filter the crystals by suction, wash with cold water, and suck them dry on the funnel.

Purification by Recrystallization

The crude 4-Nitro-o-phenylenediamine can be purified by recrystallization to obtain a product
with higher purity.[8][9]

Materials:

Crude 4-Nitro-o-phenylenediamine

Water

Concentrated hydrochloric acid

Concentrated ammonia solution

Norit (activated carbon)

Procedure:
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Dissolve the crude product in a boiling mixture of water and concentrated hydrochloric acid.

Add a small amount of Norit to the hot solution and filter it through a pre-heated funnel to
remove insoluble impurities and the activated carbon.

Wash the filter bed with a small amount of the hot acidic water solution and combine the
washings with the main filtrate.

While the filtrate is still hot, add concentrated ammonia solution to neutralize the acid and
precipitate the purified 4-Nitro-o-phenylenediamine.

Allow the solution to cool slowly to room temperature and then in an ice bath to maximize
crystal formation.

Collect the purified crystals by filtration, wash with cold water, and dry them in a vacuum
desiccator.

Analytical Method: HPLC Determination of Diacetyl

4-Nitro-o-phenylenediamine can be used as a derivatizing agent for the quantification of

diacetyl in various samples, such as beer, using High-Performance Liquid Chromatography
(HPLC).[10]

Derivatization Procedure:

Prepare a stock solution of 4-Nitro-o-phenylenediamine (1.0 mg/mL) in methanol.[11]
Prepare a stock solution of 2,3-butanedione (diacetyl) (0.1 mg/mL) in distilled water.[11]
Mix the sample containing diacetyl with the 4-Nitro-o-phenylenediamine solution.

Adjust the pH of the mixture to 3.0 and incubate at 45°C for 20 minutes to allow for the
derivatization reaction to complete.[10]

The resulting derivative, 6-nitro-2,3-dimethylquinoxaline, can then be analyzed by HPLC.

HPLC Conditions:
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e Column: Kromasil C18 column[10]

» Mobile Phase: A simple isocratic mobile phase of acetonitrile, water, and phosphoric acid can
be used.[11]

o Detection: UV detection at 257 nm[10]

Toxicology and Safety

4-Nitro-o-phenylenediamine is classified as harmful if swallowed and may cause an allergic
skin reaction.[12] It is also suspected of causing genetic defects.[7]

Table 2: Toxicological Data for 4-Nitro-o-phenylenediamine

Parameter Value Species Source(s)

LD50 (Oral) 681 mg/kg Rat [4]

Mutagenicity and Mechanism of Action

4-Nitro-o-phenylenediamine is a direct-acting mutagen, particularly in the Salmonella
typhimurium strain TA98.[13] Its mutagenicity can be significantly enhanced by metabolic
activation, especially by plant-derived S9 fractions.[13][14] This activation is mediated by
peroxidases, such as horseradish peroxidase.[13][15]

The proposed mechanism for its genotoxicity involves the induction of oxidative stress and
DNA damage.[16] Studies have shown that exposure to 4-Nitro-o-phenylenediamine can lead
to an increase in intracellular reactive oxygen species (ROS) and oxidative DNA damage.[16]

Below is a diagram illustrating the proposed metabolic activation pathway of 4-Nitro-o-
phenylenediamine and its subsequent effects.
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Metabolic Activation and Mutagenic Action of 4-Nitro-o-phenylenediamine
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Caption: Proposed metabolic activation of 4-Nitro-o-phenylenediamine.
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Safety and Handling

Due to its hazardous nature, strict safety precautions should be followed when handling 4-
Nitro-o-phenylenediamine.

o Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.[7] An eyewash station and safety shower should be readily accessible.[7]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.

o Skin Protection: Wear chemical-resistant gloves and a lab coat. An impervious apron is
recommended for additional protection.[7]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

» Handling: Avoid contact with skin and eyes.[17] Avoid the formation of dust and aerosols.[17]
Do not eat, drink, or smoke when using this product.[12]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents, strong acids, and strong reducing agents.[1] Keep the container
tightly closed.

Experimental Workflows

The following diagrams illustrate typical experimental workflows involving 4-Nitro-o-
phenylenediamine.
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Workflow for Synthesis and Purification of 4-Nitro-o-phenylenediamine
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Caption: Synthesis and purification workflow for 4-Nitro-o-phenylenediamine.
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Workflow for HPLC Analysis of Diacetyl using 4-NOPD
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Caption: Analytical workflow for diacetyl quantification using 4-NOPD.
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Conclusion

4-Nitro-o-phenylenediamine is a compound with diverse applications, ranging from industrial
dye synthesis to fundamental toxicological research. Its well-characterized physicochemical
properties and established synthetic and analytical methods make it a valuable tool for
scientists and researchers. However, its hazardous nature, particularly its mutagenicity and
potential for skin sensitization, necessitates careful handling and adherence to strict safety
protocols. A thorough understanding of its properties and associated risks is crucial for its safe
and effective use in any research or development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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